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Compound of Interest

Compound Name: Boc-L-Ala-OH-d4

Cat. No.: B563156 Get Quote

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of Boc-L-Ala-OH-d4. Adherence to these guidelines is crucial for

ensuring personal safety and maintaining a secure laboratory environment for researchers,

scientists, and drug development professionals. While Boc-L-Ala-OH is not classified as a

hazardous substance by all suppliers, it is prudent to handle it with care, as some sources

indicate it may cause skin, eye, and respiratory irritation.[1][2][3] The following procedures are

based on standard laboratory practices for similar chemical compounds.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Boc-L-Ala-OH-d4.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are required.[4][5]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended for incidental

contact.[4][5] For prolonged

handling, consult the

manufacturer's glove

compatibility chart.

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is mandatory.[4][6]

For tasks with a higher risk of

generating dust or splashes, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Protection Fume Hood

All handling of Boc-L-Ala-OH-

d4 in powdered form or when

preparing solutions should be

conducted within a certified

chemical fume hood to prevent

the inhalation of dust or

aerosols.[4][7]

Chemical and Physical Properties
This table summarizes key properties for the non-deuterated analog, Boc-L-Ala-OH. These

values are expected to be very similar for Boc-L-Ala-OH-d4.
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Property Value

Molecular Formula C₈H₁₅NO₄[8]

Molecular Weight 189.21 g/mol [8]

Appearance White to off-white crystalline powder[8]

Melting Point 78 - 85 °C[8]

Storage Temperature 0 - 8 °C is recommended for storage.[8]

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is essential for both safety and maintaining the

integrity of the compound.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Recommended storage is at refrigerated temperatures (0-8°C).[8]

Store away from incompatible materials, such as strong oxidizing agents.[1][3]

Preparation and Weighing:

All weighing and preparation of solutions from the powdered compound must be

conducted in a certified chemical fume hood to minimize inhalation risk.[4][7]

Use appropriate tools (e.g., spatulas) for handling the powder. Avoid generating dust.[7]

Ensure all necessary PPE is worn before handling the material.

Experimental Use:

Conduct all reactions involving Boc-L-Ala-OH-d4 within a fume hood.[4]

Keep containers sealed when not in use to prevent contamination and potential exposure.
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Avoid contact with skin and eyes.[1]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water and remove

any contaminated clothing.[4][7]

Eye Contact: In case of contact, flush the eyes with copious amounts of water for at least 15

minutes as a precaution and consult a physician.[7]

Inhalation: If the powder is inhaled, move the individual to fresh air. If breathing becomes

difficult, seek medical attention.[4][7]

Spill: In the event of a small spill, use dry clean-up procedures.[1] Carefully sweep up the

material to avoid generating dust and place it in a sealed, suitable container for hazardous

waste disposal.[7]

Disposal Plan
Proper disposal of Boc-L-Ala-OH-d4 and any associated waste is critical to prevent

environmental contamination and to comply with all relevant regulations.

Unused Compound: Dispose of the unused chemical as hazardous waste. It should be

placed in a properly labeled and sealed container.[4]

Contaminated Materials: Any materials that have come into contact with Boc-L-Ala-OH-d4,

such as gloves, absorbent pads, and pipette tips, should be considered hazardous waste

and disposed of in a designated, sealed container.[4]

Solutions: Both aqueous and organic solutions containing Boc-L-Ala-OH-d4 should be

collected in separate, appropriately labeled hazardous waste containers. Do not pour

solutions down the drain.[1][4]

Regulatory Compliance: All waste disposal must be handled in accordance with local, state,

and federal regulations.[1]

Visual Workflows
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The following diagrams illustrate the key operational and disposal workflows for handling Boc-
L-Ala-OH-d4.
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Caption: Operational workflow for handling Boc-L-Ala-OH-d4.
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Caption: Disposal plan for Boc-L-Ala-OH-d4 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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